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Compound of Interest

Compound Name: Methyl petroselinate

Cat. No.: B1649338

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of methyl petroselinate, a fatty acid methyl ester
commonly used in various research applications. Adherence to these procedures is critical for
maintaining a safe laboratory environment and complying with regulatory standards.

Safety and Physical Properties

Methyl petroselinate, also known as methyl cis-6-octadecenoate, possesses physical and
chemical properties that necessitate careful handling. While some safety data sheets for
mixtures containing fatty acid methyl esters may not classify them as hazardous, pure methyl
petroselinate is associated with certain risks.[1][2] Key safety and physical data are
summarized below.
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Property Value Source
CAS Number 2777-58-4 [2][3]
Molecular Formula C19H3602 [2][3]
Molecular Weight 296.49 g/mol [2][3]
Appearance C.olo.rless to Almost Colorless 2]
Liquid

Melting Point -1°C [2]
Boiling Point 208-210°C (at 10 Torr) [2]
Flash Point -1°C [2]
Storage Temperature -20°C [2]

GHS Hazard Statements

H225 (Highly flammable liquid
and vapor), H304 (May be fatal
if swallowed and enters
airways), H315 (Causes skin
irritation), H336 (May cause
drowsiness or dizziness), H410
(Very toxic to aquatic life with

long lasting effects)

[2]

Spills and Immediate Containment

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Experimental Protocol for Spill Containment:

e Ensure Proper Ventilation: Work in a well-ventilated area.[1]

o Wear Personal Protective Equipment (PPE): At a minimum, this should include safety

goggles, chemical-resistant gloves, and a lab coat.
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» Contain the Spill: Use an inert, absorbent material like vermiculite, dry sand, or earth to
cover the spill. Do not use combustible materials such as sawdust.

e Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material.[1]

o Package for Disposal: Place the contaminated material into a designated, labeled, and
sealable container for hazardous waste.[1]

¢ Clean the Area: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

» Report the Spill: Report the incident to the appropriate local authorities or as required by
institutional protocols.[1]

Disposal Procedure

The disposal of methyl petroselinate must be conducted in accordance with all applicable
federal, state, and local regulations.[1] Improper disposal can lead to environmental harm and
legal repercussions.

Step-by-Step Disposal Guidance:

e Segregate Waste: Do not mix methyl petroselinate waste with other waste streams.[4] It
should be collected in a dedicated, properly labeled hazardous waste container.

o Container Management: Ensure the waste container is compatible with methyl
petroselinate, tightly sealed, and stored in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[1][5]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Methyl Petroselinate," the associated hazards (e.g., "Flammable
Liquid"), and the accumulation start date.

» Engage a Certified Disposal Facility: Arrange for the collection and disposal of the hazardous
waste through a certified and licensed environmental management company.[6] These
facilities are equipped to handle and treat chemical waste in compliance with environmental
regulations.[6]
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e Documentation: Maintain a record of all disposed chemicals, including the quantity, date of
disposal, and the disposal company used.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of methyl
petroselinate.
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Preparation & Collection

Start: Methyl Petroselinate Waste Generated
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Step 4

Interim Storage
\4
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Step 6

Final Disposal
\4
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Document Disposal Records

End: Proper Disposal Complete
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Figure 1. Logical workflow for the proper disposal of methyl petroselinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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